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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Get Quote

Chemical Profile & Handling

The table below outlines the basic identifiers and essential handling procedures for 6-Methyl-1-heptanol.

[1] [2] [3]

Property / Aspect Description

IUPAC Name 6-methylheptan-1-ol [1]

CAS Number 1653-40-3 [1] [2] [4]

Molecular Formula C8H18O [2] [3] [4]

Physical Form Colorless, clear liquid [2] [3]

Odor Mild, alcohol-like [3]

Personal Protective Equipment
(PPE)

Chemical-resistant gloves, safety goggles, protective clothing. [3]

Handling Environment Well-ventilated area. Use non-sparking tools. [3]
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Property / Aspect Description

General Hygiene Avoid inhalation of vapors and skin contact. Wash thoroughly after
handling. [3]

Storage & Safety Specifications

For safe storage and to understand potential hazards, refer to the following details. [1] [3]

Parameter Condition / Specification

Purity (GC) 98.0% min [2]

Storage
Temperature

Ambient (recommended by supplier); Cool, dry, well-ventilated area (general
best practice) [1] [3]

Container Tightly sealed containers (e.g., stainless steel, HDPE, glass) [3]

Incompatibilities Strong oxidizing agents [3]

Flash Point 74 °C (closed cup) [3]

GHS Hazard
Statements

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May

cause respiratory irritation) [3] [4]

Precautionary
Statements

P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water), P210 (Keep away from heat/sparks/open flames)
[3] [4]

Frequently Asked Questions (FAQs)

Q1: What should I do if 6-Methyl-1-heptanol comes into contact with my skin or eyes?

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and
water for at least 15 minutes. If irritation persists, seek medical attention. [3]
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Eye Contact: Rinse the eyes cautiously with water for several minutes, lifting the eyelids occasionally

to ensure thorough rinsing. Remove contact lenses if present and easy to do. Seek immediate
medical attention. [3]

Q2: What are the correct first aid measures for inhalation or ingestion?

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or symptoms
persist, seek medical attention. [3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical advice.
[3]

Q3: How should I store this chemical in my lab to ensure safety and stability? Store in a cool, dry, and

well-ventilated area away from heat sources and ignition points. The chemical should be kept in tightly

sealed containers to prevent evaporation and contamination. Ensure the storage area is clearly marked and

away from incompatible materials like strong oxidizing agents. [3]

Q4: What is the proper way to dispose of 6-Methyl-1-heptanol? Disposal must comply with all local,

state, and federal regulations. Typically, small quantities of combustible organic liquids can be disposed of

by incineration in a licensed facility. You should consult your institution's safety office for specific disposal

protocols. [3]

Experimental Workflow & Emergency Response

For a visual summary of the key procedures, the diagram below outlines the workflow for safe handling and

emergency response.
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Emergency Response

Start: Plan Experiment

Wear Appropriate PPE

Work in Well-Ventilated Area

Perform Procedure

Spill or Exposure?

End: Normal Disposal

No

Initiate Emergency Response

Yes

Skin/Eye Contact:
Rinse with water

Inhalation:
Move to fresh air

Seek Medical Attention
if needed
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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